Cas no 611172-92-0 (2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine)

• Product Name: 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine
• CAS No: 611172-92-0
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• MDL: MFCD16712468
• CID: 3320403
• PubChem ID: 62343653
• Update Time: 2025-10-31

2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-PYRIMIDINAMINE, 2-CHLORO-N-(3-METHOXYPROPYL)-
• 2-CHLORO-N-(3-METHOXYPROPYL)PYRIMIDIN-4-AMINE
• AKOS011628569
• F1908-2561
• 611172-92-0
• AS-66730
• W19211
• 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine

• MDL： MFCD16712468
• Inchi： 1S/C8H12ClN3O/c1-13-6-2-4-10-7-3-5-11-8(9)12-7/h3,5H,2,4,6H2,1H3,(H,10,11,12)
• InChI Key： SOHGOMSVQQZCDA-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(NCCCOC)=N1

Computed Properties

• Exact Mass: 201.0668897Da
• Monoisotopic Mass: 201.0668897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine

Introduction to 2-Chloro-N-(3-Methoxypropyl)pyrimidin-4-amine (CAS No. 611172-92-0)

2-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine, with the CAS number 611172-92-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine.

Chemical Structure and Properties

2-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine is a small molecule with a molecular formula of C₉H₁₃ClN₃O and a molecular weight of approximately 208.67 g/mol. The compound features a pyrimidine core with a chloro substituent at the 2-position and an N-(3-methoxypropyl) group at the 4-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The chloro substituent enhances the compound's reactivity and can influence its binding affinity to various biological targets. The N-(3-methoxypropyl) group, on the other hand, contributes to the molecule's lipophilicity and solubility, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloropyrimidine with 3-methoxypropylamine in the presence of a suitable base. This reaction typically proceeds via nucleophilic substitution, where the amine nucleophile attacks the electrophilic carbon at the 4-position of the pyrimidine ring. Another approach involves the coupling of 2-chloropyrimidine with an appropriate amine using transition metal catalysts, such as palladium or copper complexes. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activities

2-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its notable properties is its ability to modulate various enzymes and receptors involved in cellular signaling pathways. For instance, recent studies have shown that this compound can act as a potent inhibitor of certain kinases, which are key enzymes in signal transduction processes. This property has led to its evaluation as a potential therapeutic agent for diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its kinase inhibitory activity, 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for treating conditions such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine has been evaluated in several preclinical studies, with promising results. These studies have shown that the compound exhibits good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, it has demonstrated low toxicity in animal models, suggesting that it may be safe for human use.

Clinical trials are currently underway to assess the safety and efficacy of 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine in various disease settings. Early-phase trials have focused on evaluating its potential as a treatment for cancer and inflammatory diseases. Preliminary data from these trials have been encouraging, with some patients showing significant improvements in disease symptoms and quality of life.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine. One area of active research is its use as a lead compound for developing novel drug candidates. Scientists are exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups at various positions on the pyrimidine ring has been shown to improve its binding affinity to specific targets.

Another area of interest is the combination therapy approach, where 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine is used in conjunction with other drugs to achieve synergistic effects. Preclinical studies have demonstrated that combining this compound with standard chemotherapy agents can enhance their therapeutic efficacy while reducing side effects. This approach holds promise for improving treatment outcomes in patients with advanced or refractory diseases.

Conclusion

In conclusion, 2-chloro-N-(3-methoxypropyl)pyrimidin-4-amine (CAS No. 611172-92-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in advancing medical treatments.